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Introduction
Velagliflozin is an orally active, potent, and selective inhibitor of the sodium-glucose

cotransporter 2 (SGLT2).[1][2][3] SGLT2 is primarily located in the proximal renal tubules and is

responsible for the majority of glucose reabsorption from the glomerular filtrate back into

circulation.[1][4] By inhibiting SGLT2, velagliflozin blocks this reabsorption, leading to

increased urinary glucose excretion and a subsequent reduction in blood glucose levels.[1][4]

[5] This novel mechanism of action offers an alternative therapeutic approach for the

management of feline diabetes mellitus, a condition analogous to type 2 diabetes in humans.[6]

[7] Recent studies have demonstrated the efficacy and safety of once-daily oral administration

of velagliflozin in improving glycemic control in diabetic cats.[8][9][10]

These application notes provide a comprehensive overview of the protocol for the oral

administration of velagliflozin in cats for research and clinical trial purposes. The document

includes detailed experimental protocols, summarized quantitative data from key studies, and

visual diagrams of the signaling pathway and experimental workflow.

Signaling Pathway of Velagliflozin
Velagliflozin targets the SGLT2 protein in the kidneys. Its mechanism of action is independent

of insulin, focusing on the excretion of excess glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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